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Compound of Interest

Compound Name:
Ethyl 4-

hydroxycyclohexanecarboxylate

Cat. No.: B104090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 4-
hydroxycyclohexanecarboxylate, a key chemical intermediate in the synthesis of various

pharmaceutical compounds. This document details its chemical and physical properties,

provides in-depth experimental protocols for its synthesis, purification, and analysis, and

explores its applications in drug development, particularly in the context of Mer Tyrosine Kinase

(MerTK) and influenza virus inhibitors.

Chemical Identification and Properties
Ethyl 4-hydroxycyclohexanecarboxylate is a cycloaliphatic ester that exists as cis and trans

isomers. The CAS (Chemical Abstracts Service) number is a unique identifier for a chemical

substance. For ethyl 4-hydroxycyclohexanecarboxylate, different CAS numbers are

assigned to its various isomeric forms.

Isomeric Form CAS Number

trans-Ethyl 4-hydroxycyclohexanecarboxylate 3618-04-0[1]

cis-Ethyl 4-hydroxycyclohexanecarboxylate 75877-66-6

Mixture of cis and trans isomers 17159-80-7[2]
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A summary of the key quantitative data for ethyl 4-hydroxycyclohexanecarboxylate is

presented in the table below, providing a quick reference for its physical and chemical

properties.

Property Value Reference

Molecular Formula C₉H₁₆O₃ [2]

Molecular Weight 172.22 g/mol [2]

Boiling Point 144 °C at 12 mmHg

Density 1.093 g/cm³ (predicted)

Refractive Index 1.4630 to 1.4670

Appearance
Colorless to almost colorless

clear liquid

Storage Temperature
Room Temperature, sealed in

dry conditions

Applications in Drug Development
Ethyl 4-hydroxycyclohexanecarboxylate serves as a crucial building block in the synthesis

of more complex molecules with therapeutic potential. Its cyclohexane ring provides a rigid

scaffold that can be functionalized to interact with biological targets. Notably, it is a key

intermediate in the development of inhibitors for Mer Tyrosine Kinase (MerTK) and the

influenza virus.

Mer Tyrosine Kinase (MerTK) Inhibitors
MerTK is a receptor tyrosine kinase that plays a significant role in cancer progression and

immune evasion.[3][4][5][6] Overexpression of MerTK is observed in various cancers, where it

promotes cell survival, proliferation, and metastasis.[3][6] In the tumor microenvironment,

MerTK signaling on macrophages suppresses the innate immune response, allowing cancer

cells to grow unchecked. Therefore, inhibiting MerTK is a promising strategy for cancer therapy.

The 4-hydroxycyclohexanecarboxylate moiety can be incorporated into small molecule

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b104090?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxycyclohexanecarboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-hydroxycyclohexanecarboxylate
https://www.benchchem.com/product/b104090?utm_src=pdf-body
https://www.rsc.org/suppdata/c6/ob/c6ob02049f/c6ob02049f1.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_for_the_Purification_of_Ethyl_4_4_dichlorocyclohexanecarboxylate.pdf
https://orgchemboulder.com/Technique/Procedures/Columnchrom/Procedure.shtml
https://chemistry.miamioh.edu/gung/CHM244/pdfs/column.pdf
https://www.rsc.org/suppdata/c6/ob/c6ob02049f/c6ob02049f1.pdf
https://chemistry.miamioh.edu/gung/CHM244/pdfs/column.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


inhibitors that target the ATP-binding pocket of the MerTK protein, disrupting its signaling

cascade.

The signaling pathway of MerTK is complex, involving multiple downstream effectors that

regulate key cellular processes.
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MerTK Signaling Pathway in Cancer.

Influenza Virus Inhibitors
The influenza virus non-structural protein 1 (NS1) is a key virulence factor that counteracts the

host's innate immune response, primarily by inhibiting the production of interferons.[7][8] NS1

achieves this by interacting with various host proteins, including the cleavage and

polyadenylation specificity factor 30 (CPSF30), thereby disrupting the processing of host pre-

mRNAs. Small molecule inhibitors designed to block the function of NS1 are a promising

avenue for the development of new anti-influenza drugs. The cyclohexane scaffold of ethyl 4-
hydroxycyclohexanecarboxylate can be utilized to develop compounds that bind to the

effector domain of the NS1 protein, preventing its interaction with host factors and thus

restoring the host's antiviral response.
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The mechanism of action of influenza NS1 involves the suppression of the host's interferon

response, a critical component of the innate immune system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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